Cas no 139963-72-7 (1,4-Hexanedione, 1-(4-methylphenyl)-)
139963-72-7 structure
Product Name:1,4-Hexanedione, 1-(4-methylphenyl)-
CAS No:139963-72-7
MF:C13H16O2
MW:204.264944076538
CID:1291324
Update Time:2024-08-03
1,4-Hexanedione, 1-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Hexanedione, 1-(4-methylphenyl)-
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- Inchi: 1S/C13H16O2/c1-3-12(14)8-9-13(15)11-6-4-10(2)5-7-11/h4-7H,3,8-9H2,1-2H3
- InChI Key: ICABWKYPPSAFAC-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(C)C=C1)(=O)CCC(=O)CC
Computed Properties
- Exact Mass: 204.11508
Experimental Properties
- Density: 1.019±0.06 g/cm3(Predicted)
- Melting Point: 40 °C(Solv: cyclohexane (110-82-7))
- Boiling Point: 342.5±25.0 °C(Predicted)
- PSA: 34.14
1,4-Hexanedione, 1-(4-methylphenyl)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
139963-72-7 (1,4-Hexanedione, 1-(4-methylphenyl)-) Related Products
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